Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate

• CAS RN: 101907-41-9
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol
• IUPAC Name: phenyl N-[4-(2-formylhydrazinyl)phenyl]carbamate
• InChI: InChI=1S/C14H13N3O3/c18-10-15-17-12-8-6-11(7-9-12)16-14(19)20-13-4-2-1-3-5-13/h1-10,17H,(H,15,18)(H,16,19)
• InChI Key: VOCRIYAYMCWKEV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC(=O)NC2=CC=C(C=C2)NNC=O
• synonyms: PHENYLN-(4-(2-FORMYLHYDRAZINO)PHENYL)CARBAMATE

Description

Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate, also known as PHFC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the hydrazine family and is synthesized through a specific method. In

Mechanism of Action

The mechanism of action of Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate is not fully understood. However, it is believed that Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate works by inhibiting certain enzymes and signaling pathways in cancer cells, leading to cell death. In addition, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate may also work by reducing inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate has a variety of biochemical and physiological effects. In cancer cells, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate has been found to inhibit cell proliferation and induce apoptosis. In addition, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate has been found to reduce the production of inflammatory cytokines, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate in lab experiments is its relatively low cost and easy synthesis method. However, one limitation of using Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate research. In the field of medicine, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate could be further investigated for its potential use in cancer treatment and as an anti-inflammatory agent. In addition, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate could be explored for its potential use in other diseases, such as neurodegenerative diseases. In the field of material science, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate could be studied for its potential use in other organic electronic devices, such as solar cells and transistors. Overall, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate has great potential in various scientific fields and warrants further investigation.

Synthesis Methods

The synthesis of Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate involves the reaction of 4-aminobenzoyl hydrazine with 4-formylphenyl isocyanate. The reaction takes place in a solvent and is catalyzed by a base. The resulting product is then purified through recrystallization to obtain Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate in its pure form.

Scientific Research Applications

Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate has been studied for its potential use in various scientific fields. In the field of medicine, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate has been investigated for its anticancer properties. Studies have shown that Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate inhibits the growth of cancer cells and induces apoptosis. In addition, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate has been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.
In the field of material science, Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate has been explored for its potential use in the fabrication of organic electronic devices. Phenyl [4-(2-formylhydrazinyl)phenyl]carbamate has been found to have good solubility and film-forming properties, making it a promising material for use in organic semiconductors.